Cas no 5452-72-2 (2-Octanamine, N-methyl-)

• Product name: 2-Octanamine, N-methyl-
• CAS No: 5452-72-2
• MF: C₉H₂₁N
• MW: 143.26974
• CID: 378953
• PubChem ID: 227407

2-Octanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Octanamine, N-methyl-
• N-methyloctan-2-amine
• 1-Heptanamine, 1,N-dimethyl
• 2-Methylamino-octan
• AC1L5FGZ
• AC1Q4TJS
• AR-1C3364
• CTK1H4070
• methyl-(1-methyl-heptyl)-amine
• N-Methyl-1-methyl-heptylamin
• NSC18977
• NSC39678
• NSC-18977
• AKOS009069408
• NSC-39678
• DTXSID20280882
• QJJSEMYNBHHRDI-UHFFFAOYSA-N
• SCHEMBL24631739
• SCHEMBL4084643
• 5452-72-2

• Inchi： InChI=1S/C9H21N/c1-4-5-6-7-8-9(2)10-3/h9-10H,4-8H2,1-3H3
• InChI Key： QJJSEMYNBHHRDI-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)NC

Computed Properties

• Exact Mass: 143.16753
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 12.03
• LogP: 2.95560